![molecular formula C12H14N2O2S B279086 1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole](/img/structure/B279086.png)
1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole
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Overview
Description
1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole, also known as PMSF, is a chemical compound that is widely used in scientific research. It is a serine protease inhibitor that is commonly used to inhibit the activity of enzymes such as trypsin, chymotrypsin, and thrombin. PMSF is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone.
Mechanism of Action
1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole acts by irreversibly inhibiting the activity of serine proteases. It forms a covalent bond with the active site serine residue of the enzyme, thereby blocking its activity. This compound is particularly effective against trypsin, chymotrypsin, and thrombin, which are all serine proteases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of proteases in a variety of tissues, including the liver, pancreas, and brain. This compound has also been shown to inhibit the activity of enzymes involved in blood clotting, such as thrombin.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole in lab experiments is that it is a relatively inexpensive reagent that is widely available. It is also effective at inhibiting the activity of a wide range of serine proteases. However, one limitation of using this compound is that it is a relatively non-specific inhibitor, and may also inhibit the activity of other enzymes that contain a serine residue in their active site.
Future Directions
There are a number of future directions for research involving 1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole. One area of research could be to develop more specific inhibitors of serine proteases that do not have the non-specific inhibitory effects of this compound. Another area of research could be to investigate the physiological effects of this compound in more detail, particularly in relation to its effects on blood clotting and other physiological processes. Finally, this compound could be used as a tool in the development of new drugs for the treatment of diseases such as cancer, where the inhibition of proteases is an important therapeutic strategy.
Synthesis Methods
1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole can be synthesized by reacting 4-isopropylbenzenesulfonyl chloride with imidazole in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization from an appropriate solvent.
Scientific Research Applications
1-[(4-isopropylphenyl)sulfonyl]-1H-imidazole is widely used in scientific research as a serine protease inhibitor. It is commonly used to inhibit the activity of enzymes such as trypsin, chymotrypsin, and thrombin. This compound is also used as a protein modification reagent to block the activity of proteases during protein purification and analysis.
Properties
Molecular Formula |
C12H14N2O2S |
---|---|
Molecular Weight |
250.32 g/mol |
IUPAC Name |
1-(4-propan-2-ylphenyl)sulfonylimidazole |
InChI |
InChI=1S/C12H14N2O2S/c1-10(2)11-3-5-12(6-4-11)17(15,16)14-8-7-13-9-14/h3-10H,1-2H3 |
InChI Key |
ROUJVDYIXNMXFE-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)N2C=CN=C2 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)N2C=CN=C2 |
Origin of Product |
United States |
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